molecular formula C25H34FN3O2 B4940789 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine

1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine

Cat. No. B4940789
M. Wt: 427.6 g/mol
InChI Key: JKLKPJRVNABPGT-UHFFFAOYSA-N
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Description

1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine, also known as EFDP, is a compound that belongs to the class of piperazine derivatives. It is a synthetic compound that has been extensively studied for its potential use in medicinal chemistry. EFDP has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for therapeutic applications.

Mechanism of Action

The mechanism of action of 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine is not fully understood. However, it has been suggested that 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine acts as a serotonin and dopamine receptor agonist. It has also been suggested that 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine acts on the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood, anxiety, and cognition. 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential use in medicinal chemistry and has been shown to have a wide range of biochemical and physiological effects. However, 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine also has some limitations for lab experiments. It is a relatively new compound and its mechanism of action is not fully understood. It also has potential side effects that need to be further studied.

Future Directions

There are several future directions for the study of 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine. Further research is needed to fully understand its mechanism of action and its potential therapeutic applications. 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has shown promise as an antidepressant, anxiolytic, and antipsychotic agent, and further studies are needed to determine its efficacy in humans. Additionally, 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has potential use in the treatment of Parkinson's disease and Alzheimer's disease, and further studies are needed to determine its effectiveness in these conditions.

Synthesis Methods

The synthesis of 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine involves a multi-step process that begins with the reaction of 3-ethoxy-4-methoxybenzaldehyde with piperidine to form the intermediate, 1-(3-ethoxy-4-methoxybenzyl)piperidine. This intermediate is then reacted with 4-fluorophenylpiperazine to form the final product, 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine. The synthesis of 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine can be optimized by varying the reaction conditions such as temperature, pressure, and reagent concentrations.

Scientific Research Applications

1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been extensively studied for its potential use in medicinal chemistry. It has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for therapeutic applications. 1-[1-(3-ethoxy-4-methoxybenzyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been shown to have potential use in the treatment of Parkinson's disease and Alzheimer's disease.

properties

IUPAC Name

1-[1-[(3-ethoxy-4-methoxyphenyl)methyl]piperidin-3-yl]-4-(4-fluorophenyl)piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H34FN3O2/c1-3-31-25-17-20(6-11-24(25)30-2)18-27-12-4-5-23(19-27)29-15-13-28(14-16-29)22-9-7-21(26)8-10-22/h6-11,17,23H,3-5,12-16,18-19H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKLKPJRVNABPGT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)CN2CCCC(C2)N3CCN(CC3)C4=CC=C(C=C4)F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H34FN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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